Cas no 882240-60-0 (2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide)

2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide is a sulfonamide derivative featuring a benzothiazole core, which is of interest in medicinal and organic chemistry due to its structural versatility. The compound’s key advantages include its potential as a pharmacophore in drug development, particularly for targeting enzymes or receptors where sulfonamide moieties exhibit binding affinity. The ethylamino substitution enhances solubility and bioavailability, while the benzothiazole scaffold contributes to stability and electronic properties. This makes it a valuable intermediate for synthesizing bioactive molecules, such as enzyme inhibitors or antimicrobial agents. Its well-defined structure allows for precise modifications, facilitating research in structure-activity relationship studies.
2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide structure
882240-60-0 structure
Product Name:2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide
CAS No:882240-60-0
MF:C9H11N3O2S2
MW:257.332538843155
CID:3057126
PubChem ID:4736926
Update Time:2025-11-02

2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide
    • SCHEMBL11589876
    • AB00675804-01
    • MFCD06496444
    • 882240-60-0
    • AKOS000268352
    • EN300-153942
    • CS-0298718
    • F1776-0017
    • n-Ethyl-2-imino-2,3-dihydrobenzo[d]thiazole-6-sulfonamide
    • Inchi: 1S/C9H11N3O2S2/c1-2-11-16(13,14)6-3-4-7-8(5-6)15-9(10)12-7/h3-5,11H,2H2,1H3,(H2,10,12)
    • InChI Key: RDINFMPPNYONII-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C2C(=C1)SC(N)=N2)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 257.02926895Da
  • Monoisotopic Mass: 257.02926895Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 122Ų

2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide Pricemore >>

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Additional information on 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide

Comprehensive Guide to 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide (CAS No. 882240-60-0): Properties, Applications, and Market Insights

2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide (CAS No. 882240-60-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzothiazole derivative is known for its unique structural properties, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for "2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide uses" or "CAS 882240-60-0 applications" due to its growing relevance in modern chemistry.

The molecular structure of 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide features a benzothiazole core with an amino group at the 2-position and a sulfonamide moiety at the 6-position, further substituted with an ethyl group. This configuration contributes to its solubility in polar organic solvents and moderate stability under standard conditions. Such properties are critical when exploring "benzothiazole sulfonamide solubility" or "thermal stability of CAS 882240-60-0," common queries among chemists.

In pharmaceutical applications, 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide serves as a key building block for developing bioactive molecules. Its structural motifs are often investigated for potential "kinase inhibitor development" or "antimicrobial agent synthesis," aligning with current trends in targeted drug design. The compound's ability to interact with biological targets has also sparked interest in "structure-activity relationship (SAR) studies," a hot topic in medicinal chemistry.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the synthesis of fluorescent dyes and organic semiconductors. Researchers exploring "benzothiazole-based optoelectronic materials" often encounter CAS 882240-60-0 as a precursor. Its electron-rich aromatic system makes it suitable for designing advanced materials with tunable optical properties, addressing the growing demand for "sustainable organic electronics."

The market for 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide has seen steady growth, driven by increasing R&D investments in specialty chemicals. Industry reports tracking "benzothiazole derivatives market trends" highlight its importance in niche applications. Manufacturers and suppliers frequently update their catalogs with "high-purity CAS 882240-60-0" listings to meet researcher demands for quality-controlled batches.

From a synthetic chemistry perspective, the preparation of 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide typically involves multi-step organic transformations. Laboratory professionals often search for "optimized synthesis of benzothiazole sulfonamides" or "CAS 882240-60-0 preparation methods" to improve yield and purity. Recent advancements in green chemistry have also prompted investigations into "eco-friendly routes to benzothiazole derivatives," reflecting broader industry sustainability initiatives.

Quality control of CAS 882240-60-0 requires rigorous analytical characterization. Common techniques include HPLC for purity assessment and NMR for structural confirmation, addressing frequent queries about "analytical methods for benzothiazole compounds." The compound typically appears as a white to off-white crystalline powder, with specifications often including "≥98% purity" in commercial offerings.

Storage and handling of 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions are recommended, as with all chemical substances. Safety data sheets provide detailed information for those searching "CAS 882240-60-0 safety guidelines" or "benzothiazole derivative handling procedures."

Future research directions for 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide may explore its potential in emerging fields like "bioconjugation chemistry" or "metal-organic frameworks (MOFs)." The compound's versatility continues to inspire investigations into novel applications, keeping it relevant in scientific literature and patent filings. As interest grows in "multifunctional heterocyclic compounds," CAS 882240-60-0 remains a compound of significant research interest.

For researchers and industry professionals seeking detailed technical information, multiple reputable chemical databases provide comprehensive profiles on 2-Amino-N-ethyl-1,3-benzothiazole-6-sulfonamide. These resources address common search terms like "physical properties of CAS 882240-60-0" and "spectral data for benzothiazole sulfonamides," supporting informed decision-making in both academic and industrial settings.

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